Cas no 61262-92-8 (2(3H)-Furanone, 5-acetyldihydro-, (S)-)

2(3H)-Furanone, 5-acetyldihydro-, (S)- structure
61262-92-8 structure
Product Name:2(3H)-Furanone, 5-acetyldihydro-, (S)-
CAS No:61262-92-8
MF:C6H8O3
MW:128.125922203064
CID:486671
PubChem ID:6931886
Update Time:2025-04-19

2(3H)-Furanone, 5-acetyldihydro-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone, 5-acetyldihydro-, (S)-
    • (5S)-5-Acetyltetrahydrofuran-2-one
    • KZ57TZ9WH9
    • (5S)-5-Acetyldihydro-2(3H)-furanone
    • 61262-92-8
    • TS-01677
    • DTXSID501292679
    • (5S)-5-acetyloxolan-2-one
    • 2(3H)-Furanone, 5-acetyldihydro-, (5S)-
    • AKOS026675707
    • SCHEMBL12956481
    • Inchi: 1S/C6H8O3/c1-4(7)5-2-3-6(8)9-5/h5H,2-3H2,1H3/t5-/m0/s1
    • InChI Key: AHLDCEZSQNGEFT-YFKPBYRVSA-N
    • SMILES: O1C(CC[C@H]1C(C)=O)=O

Computed Properties

  • Exact Mass: 128.04734
  • Monoisotopic Mass: 128.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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